Cas no 1087797-98-5 (2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate
• CAS No: 1087797-98-5
• MDL: MFCD01013360
• CID: 4570811
• PubChem ID: 39871422
• Update Time: 2025-06-09

2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(3-Bromophenyl)carbamate
• 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate

• MDL： MFCD01013360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate

Introduction to 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate (CAS No. 1087797-98-5)

2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1087797-98-5, is a fluorinated carbamate derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a fascinating intersection of fluorine chemistry and carbamate functionality, which are both known for their broad utility in drug design and development.

The molecular structure of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate consists of a trifluoroethyl group attached to a carbamate moiety, which is further linked to a 3-bromophenyl ring. The presence of fluorine atoms in the trifluoroethyl group introduces unique electronic and steric properties to the molecule, making it a valuable scaffold for modulating biological activity. The 3-bromophenyl moiety, on the other hand, provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceuticals has been widely recognized as an effective strategy to optimize drug efficacy and safety. For instance, many successful drugs on the market contain fluorine atoms that contribute to their pharmacological properties.

2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate is particularly noteworthy because it combines the benefits of fluorine substitution with the versatility of the carbamate group. Carbamates are known for their role as pharmacophores in various therapeutic areas, including neurology and anti-inflammatory treatments. The carbamate moiety can serve as a hinge-binding group or participate in hydrogen bonding interactions with biological targets, making it an attractive feature for drug design.

One of the most compelling aspects of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate is its potential as a building block for the synthesis of novel therapeutic agents. The 3-bromophenyl ring can be readily functionalized through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of diverse substituents that can fine-tune biological activity. Additionally, the trifluoroethyl group can influence both lipophilicity and metabolic stability, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated carbamates in the development of next-generation therapeutics. For example, researchers have demonstrated that certain fluorinated carbamates exhibit potent inhibitory activity against specific enzymes implicated in diseases such as cancer and neurodegenerative disorders. The structural features of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate, including its fluorine-substituted alkyl chain and aromatic bromo-substituent, make it an intriguing candidate for such applications.

The synthesis of 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps often include the preparation of the trifluoroethyl carbamate intermediate followed by its coupling with 3-bromoaniline or a suitable precursor. Advanced synthetic techniques such as flow chemistry have also been explored to improve scalability and reproducibility.

In terms of applications, 2,2,2-trifluoroethyl N-(3-bromophenyl)carbamate has shown promise in preclinical studies as a precursor for biologically active molecules. Its structural motif has been incorporated into libraries designed for high-throughput screening (HTS), aiming to identify novel drug candidates with improved pharmacological profiles. The compound's ability to serve as a versatile scaffold underscores its potential utility across multiple therapeutic domains.

The influence of fluorine substitution on the electronic properties of 2 , 2 , 2 - trifluoroethyl N - ( 3 - bromophenyl ) carbamate is another area of active investigation. Fluorine atoms are known to exert significant effects on molecular reactivity and binding affinity through modulating electron density and steric hindrance. These effects can be exploited to enhance interactions with biological targets or to improve drug-like properties such as solubility and bioavailability.

Moreover, 1087797-98-5 has been studied in conjunction with computational methods to understand its behavior in biological systems. Molecular modeling techniques have been employed to predict how this compound might interact with proteins or nucleic acids involved in disease pathways. Such insights are crucial for guiding medicinal chemists in designing more effective derivatives with enhanced therapeutic potential.

The growing body of research on fluorinated carbamates underscores their significance in modern drug discovery efforts. As our understanding of structure-activity relationships continues to evolve, 1087797-98-5 and related compounds are likely to play an increasingly important role in developing innovative treatments for various diseases.